Cas no 171974-47-3 (Ethanone, 1-[4-(1-pentynyl)phenyl]-)
171974-47-3 structure
Product Name:Ethanone, 1-[4-(1-pentynyl)phenyl]-
CAS No:171974-47-3
MF:C13H14O
MW:186.249663829803
CID:1360239
Update Time:2024-08-17
Ethanone, 1-[4-(1-pentynyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[4-(1-pentynyl)phenyl]-
- Ethanone, 1-[4-(1-pentyn-1-yl)phenyl]-
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- Inchi: 1S/C13H14O/c1-3-4-5-6-12-7-9-13(10-8-12)11(2)14/h7-10H,3-4H2,1-2H3
- InChI Key: WBJUJOKHWWSGBT-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(C#CCCC)C=C1)C
Computed Properties
- Exact Mass: 186.10452
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 305.6±25.0 °C(Predicted)
- PSA: 17.07
Ethanone, 1-[4-(1-pentynyl)phenyl]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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